This work explores the effect of a Wechat group on follow-up and continuation of nursing for discharged patients with Colles fracture. A total of 96 patients with Colles fracture are enrolled and randomized into two groups by the random number table method. The control group is followed up and guided by traditional methods. Based on the follow-up method adopted in the control group, a Wechat group is combined with Wechat constant tracking. The regular follow-up rate, a satisfaction of with continuing care, Gartland–Werley wrist score, the exercise of self-care agency score (ESCA score), and complications are compared and analyzed. The regular follow-up rate, satisfaction, Gartland–Werley wrist score, and self-care ability of patients in the Wechat group are significantly higher than those in the control group (p 0.05), the proportion of joint stiffness in the control group is significantly higher (p < 0.05). The establishment of Wechat groups to follow up and continue nursing for discharged patients with Colles fracture is helpful to achieve better clinical efficacy and improve the effective way for doctor–patient communication, which is worthy of active promotion.

As the global population continues to grow, overall demand for food will increase by at least 60% by 2030 according to the FAO. Demand for more resource-intensive foods like meat and dairy products is projected to rise even faster, by nearly 70%. Yet even today, more than 800 million people are malnourished. In addition to this, climate change resulting from greenhouse gas emissions (GHGs) is the challenge of our generation and production of traditionally produced agricultural proteins like meat, dairy, eggs and soy generate emissions, use up terrestrial land mass and use masses of water during their production. Enteric methane is a by-product of fermentation of feed in ruminants, accounting for approximately 11–14% of agricultural GHGs globally, second only to rice production in terms of agricultural CH4 emissions production. However, meat and dairy also make key contributions to human nutrition, food security and livelihoods. Livestock-derived foods provide essential nutrients that are often lacking in vegan or vegetarian diets, even among those populations with higher incomes. Use of marine ingredients could provide a solution to CH4 emissions produced during livestock production, specifically ruminant production. This topic is discussed in article number 2200145, “Potential of Seaweeds to Mitigate Production of Greenhouse Gases during Production of Ruminant Proteins”. This paper details what bioactive compounds in seaweeds can impact positively on the rumen of animals and enhance productivity whilst reducing CH4 emissions. The benefits and caveats of the red seaweed Asparagopsis taxiformis - considered the gold standard for reduction of CH4 from ruminants - are discussed along with the active component bromoform. However, the review paper focuses largely on the potential of other bioactives, found in the brown, red and green seaweeds that show promise as ingredients that may be used as feed additives for CH4 mitigation. It also highlights the other animal health benefits associated with these bioactives. For example, the use of polyphenols and phlorotannins specifically is discussed and the potential of these bioactives as CH4 reducing ingredients and their use as anthelmintic agents could also potentially reduce the need for antibiotics. Caveats including the cost of seaweeds, the need for controlled production, variable results obtained from different animal trials, the stability of actives when used in different animal feed formulations and processing costs are described. The marine environment already feeds a third of the world's population. Capture fisheries have played a significant role in this but overfishing has resulted in depletion of marine species and populations. However, article number 2200098 “Maximizing Use of Pelagic Capture Fisheries for Global Protein Supply: Potential and Caveats Associated with Fish and Co-Product Conversion into Value-Add Ingredients” highlights how ocean conservation measures in combination with total utilization of fisheries landings is an additional strategy that may contribute significantly to providing the global population with essential, required nutrients and additional health benefits beyond basic, human nutrition with minimum production of greenhouse gases (GHGs) and food waste. Several studies are collated in this article and the review highlights that less than 1% of total global GHGs result from capture fishery activities currently. The benefits and caveats of fish derived proteins are also discussed along with details of how fish protein hydrolysates can be made, the nutritional benefits in terms of fish protein hydrolysate protein digestibility corrected amino acid scores (PDCAAS) and digestible indispensable amino acid score (DIAAS) values, and the health benefits of fish hydrolysates that are sold today, derived from fish species where the bioactives in question are significantly characterised using clinical manufacturing controls and other criteria. It is also highlighted that the blockages concerning growth of pelagic fish processing include a need for investment by Governments and companies in processing equipment that will help current day pelagic fish processors expand their primary processing activities (fileting and packaging) to including enzyme hydrolysis production, filtration, drying and other stabilisation technologies. In addition, there is a need to educate workers and consumers regarding hydrolysate production and the benefits of hydrolysates for health and wellness. The potential markets for fish by-products/co-products generated from primary pelagic fisheries processing are highlighted. Potential lucrative markets include functional feed ingredients for the companion animal (pet) treat/functional feeds sector as well as the human functional foods market. Key health targets within these sectors include prevention of inflammation, type 2 diabetes (T2D), maintenance of heart health, prevention of obesity, mental health maintenance and a myriad of other nutritional benefits that can be derived from bioactive ingredients. The paper highlights also the need to ensure compliance with European and other legislation that are in place to protect consumers. The potential of underutilised fish species as a source of protein is discussed in article number 2200078 “Observations from the Hydrolysis of the Green Sea Urchin (Strongylocentrotus droebachiensis)”. The paper describes the biochemical parameters of S. droebachiensis and hydrolysates generated from the same as well as the sediment, and shells that result from the hydrolysate process. The amino acid composition and molecular weight distribution of the hydrolysate, and the fatty acid and lipid compositions of S. droebachiensis are determined. Additionally, two enzymes and the doses are discussed and the study highlights the commercial use of sea urchins. They are considered an invasive species that threaten local marine species, especially macroalgae, and it is necessary to remove them from the environment. Their use for generation of protein rich hydrolysates is a potentially lucrative method to do so and to create a new market for the non-gonad fraction of the recovered sea urchins. The authors suggest that the hydrolysates generated which had up to 47.5 % protein (on a dry weight basis) have potential for use in sports nutrition. The papers listed in this special issue concern improving protein production from traditional sources while reducing the impact of GHG emissions as well as co-product and invasive species utilisation. Novel alternative proteins are discussed including macroalgae. In article number 2200162 “Big things small packages: An update on microalgae as sustainable sources of nutraceutical peptides for promoting cardiovascular health” highlights peptides generated through microalgal protein hydrolysis that reduce hypertension (by inhibiting angiotensin converting enzyme and endothelial nitric oxide synthase), modulate dyslipidaemia and have antioxidant and anti-inflammatory properties. The authors suggest that future R&D investments in nutraceutical peptides from microalgae proteins need to focus on the challenges of large-scale biomass production, improvement in techniques for protein extraction, peptide release and processing, and the need for clinical trials to validate the claimed health benefits as well as formulation of various consumer products. Article number 2200177, “Microalgae- sustainable source for alternative proteins and functional ingredients promoting gut and liver health” further highlights how microalgal proteins can impact positively on health, specifically gut and liver health whilst also providing nutritional benefits to consumers. This novel issue highlights the important role marine proteins can play in our diets, societies, and economies now and in the future.

The potential of seaweed to mitigate methane is real and studies with red seaweeds have found reductions in methane produced from ruminants fed red seaweeds in the region of 60–90% where the active compound responsible for this is bromoform. Other studies with brown and green seaweeds have observed reductions in methane production of between 20 and 45% in vitro and 10% in vivo. Benefits of feeding seaweeds to ruminants are seaweed specific and animal species-dependent. In some instances, positive effects on milk production and performance are observed where selected seaweeds are fed to ruminants while other studies note reductions in performance traits. A balance between reducing methane and maintaining animal health and food quality is necessary. Seaweeds are a source of essential amino acids and minerals however, and offer huge potential for use as feeds for animal health maintenance once formulations and doses are correctly prepared and administered. A negative aspect of seaweed use for animal feed currently is the cost associated with wild harvest and indeed aquaculture production and improvements must be made here if seaweed ingredients are to be used as a solution to control methane production from ruminants for continued production of animal/ruminant sourced proteins in the future. This review collates information concerning different seaweeds and how they and their constituents can reduce methane from ruminants and ensure sustainable production of ruminant proteins in an environmentally beneficial manner.

CO2 capture and storage (CCS) is an important strategy to reduce global CO2 emissions. This work presents both cutting-edge carbon storage tanker design, as well as novel reliability method making possible to extract useful information about the lifespan distribution of carbon capture systems from their recorded time history. The method outlined may be applied on more complex sustainable systems that are exposed to environmental stresses throughout the whole period of their planned service life. The latter is of paramount importance at the design stage for complex engineering systems. Novel design for CCS system is discussed and accurate numerical simulation results are used to apply suggested novel reliability methodology. Furthermore, traditional reliability approaches that deal with complex energy systems are not well suited for handling high dimensionality and cross-correlation between various system components of innovative dynamic CO2 storage subsea shuttle tanker. This study has two distinctive key features: the state of art CCS design concept, and the novel general purpose reliability method, recently developed by authors, and particularly suitable for operational safety study of complex energy systems.

A strategic roadmap for noncarbonized fuels is a global priority, and the reduction of carbon dioxide emissions is a key focus of the Paris Agreement to mitigate the effects of rising temperatures. In this context, hydrogen is a promising noncarbonized fuel, but the pace of its implementation will depend on the engineering advancements made at each step of its value chain. To accelerate its adoption, various applications of hydrogen across industries, transport, power, and building sectors have been identified, where it can be used as a feedstock, fuel, or energy carrier and storage. However, widespread usage of hydrogen will depend on its political, industrial, and social acceptance. It is essential to carefully assess the hydrogen value chain and compare it with existing solar technologies. The major challenge to widespread adoption of hydrogen is its cost as outlined in the roadmap for hydrogen. It needs to be produced at the levelized cost of hydrogen of less than $2 kg−1 to be competitive with the established process of steam methane reforming. Therefore, this review provides a comprehensive analysis of each step of the hydrogen value chain, outlining both the current challenges and recent advances.

The spread of emitted potentially virus-laden aerosol particles is known to be highly dependent on whether a mask is worn by an infected person and on the emission scenario, i.e., whether the person is coughing, speaking, or breathing. The aim of this work is to investigate in detail the fates of particles emitted by a person wearing a perfectly fitting, a naturally fitted mask with leakage, and no mask depending on the emission scenario. Therefore, a two-scale numerical workflow is proposed where parameters are carried through from a micro-scale where the fibers of the mask filter medium and the aerosol particles are resolved to a macro-scale and validated by comparison to experimental measurements of fractional filtration efficiency and pressure drop of the filter medium as well as pressure drop of the mask. It turns out that masks reduce the number of both emitted and inhaled particles significantly even with leakage. While without a mask, the person opposite of an infected person is generally at the highest risk of being infected, a mask worn by an infected person speaking or coughing will deflect the flow leading to the fact that the person behind the infected person might inhale the largest number of aerosol particles.

The objective of this paper is to present a comprehensive perspective on the development of a long-term low-emission development strategy for Qatar, in line with the Paris Agreement. The methodology used in this paper takes a holistic approach by analyzing national strategies, structures, and mitigation measures from other countries, and synthesizing these with Qatar's unique context in terms of its economy, energy production, and consumption, as well as its energy-related emission profile and characteristics. The findings of this paper identify key considerations and elements that policymakers would need to take into account when developing a long-term low-emission vision for Qatar, with a particular emphasis on its energy sector. The policy implications of this study are significant for policymakers in Qatar, as well as for other countries facing similar challenges in their transition to a sustainable future. This paper contributes to the discourse on energy transition in Qatar and provides insights that can inform the development of potential routes to reduce greenhouse gas emissions in Qatar's energy system. It serves as a foundation for further research and analysis and can contribute to the development of more effective and sustainable policies and strategies for low-emission development in Qatar and beyond.

Recent advances in wearable energy harvesting technology as solutions to occupational health and safety programs are presented. Workers are often exposed to harmful conditions—especially in the mining and construction industries—where chronic health issues can emerge over time. While wearable sensors technology can aid in early detection and long-term exposure tracking, powering them and the associated risks are often an impediment for their widespread use, such as the need for frequent charging and battery safety. Repetitive vibration exposure is one such hazard, e.g., whole body vibration, yet it can also provide parasitic energy that can be harvested to power wearable sensors and overcome the battery limitations. This review can critically analyze the vibration effect on workers’ health, the limitations of currently available devices, explore new options for powering different personal protective equipment devices, and discuss opportunities and directions for future research. The recent progress in self-powered vibration sensors and systems from the perspective of the underlying materials, applications, and fabrication techniques is reviewed. Lastly, the challenges and perspectives are discussed for reference to the researchers who are interested in self-powered vibration sensors.

Virus recognition has been driven to the forefront of molecular recognition research due to the COVID-19 pandemic. Development of highly sensitive recognition elements, both natural and synthetic is critical to facing such a global issue. However, as viruses mutate, it is possible for their recognition to wane through changes in the target substrate, which can lead to detection avoidance and increased false negatives. Likewise, the ability to detect specific variants is of great interest for clinical analysis of all viruses. Here, a hybrid aptamer-molecularly imprinted polymer (aptaMIP), that maintains selective recognition for the spike protein template across various mutations, while improving performance over individual aptamer or MIP components (which themselves demonstrate excellent performance). The aptaMIP exhibits an equilibrium dissociation constant of 1.61 nM toward its template which matches or exceeds published examples of imprinting of the spike protein. The work here demonstrates that “fixing” the aptamer within a polymeric scaffold increases its capability to selectivity recognize its original target and points toward a methodology that will allow variant selective molecular recognition with exceptional affinity.